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Compound of Interest

Compound Name: Parishin B

CAS No.: 174972-79-3

Cat. No.: B15612673

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Parishin B, a compound isolated from the traditional Chinese medicine Gastrodia elata, has

demonstrated significant anti-cancer properties, particularly in breast cancer models. This

document provides detailed application notes and protocols for conducting RNA sequencing

(RNA-seq) analysis on cells treated with Parishin B, enabling researchers to investigate its

molecular mechanisms of action. The provided protocols and data are based on studies of

Parishin B's effects on the human breast cancer cell line MDA-MB-231.

Data Presentation
Table 1: Key Differentially Expressed Genes (DEGs) in
MDA-MB-231 Cells Treated with Parishin B
While a comprehensive list of all differentially expressed genes is extensive, the following table

summarizes key genes identified in the study "Parishin B blocking TRIB3-AKT1 interaction
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inhibits breast cancer lung metastasis," which are central to the compound's observed effects

on cell cycle and proliferation.

Gene Symbol Gene Name Function Expression Change

CDK1
Cyclin Dependent

Kinase 1

Key regulator of the

cell cycle
Downregulated

BUB1

BUB1 Mitotic

Checkpoint

Serine/Threonine

Kinase

Mitotic spindle

checkpoint
Downregulated

KIF11
Kinesin Family

Member 11

Mitotic spindle

formation
Downregulated

CCNB1 Cyclin B1
Regulates progression

through G2/M phase
Downregulated

Table 2: Enriched Signaling Pathways from KEGG
Analysis
Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analysis of the

differentially expressed genes following Parishin B treatment revealed several significantly

affected pathways.

KEGG Pathway Description p-value

Cell Cycle

A series of events that take

place in a cell as it grows and

divides.

< 0.01

PI3K-Akt signaling pathway

A key pathway in regulating

cell survival, proliferation, and

growth.

< 0.05

p53 signaling pathway

A crucial tumor suppressor

pathway involved in cell cycle

arrest and apoptosis.

< 0.05
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Experimental Protocols
Cell Culture and Parishin B Treatment
This protocol outlines the steps for culturing MDA-MB-231 breast cancer cells and treating

them with Parishin B for subsequent RNA-seq analysis.

Materials:

MDA-MB-231 cells (ATCC® HTB-26™)

Leibovitz's L-15 Medium (ATCC® 30-2008™)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

Parishin B (purity >98%)

Dimethyl sulfoxide (DMSO)

6-well tissue culture plates

Incubator (37°C, 0% CO2, atmospheric air)

Procedure:

Cell Culture:

Culture MDA-MB-231 cells in Leibovitz's L-15 Medium supplemented with 10% FBS and

1% Penicillin-Streptomycin.

Maintain the cells in a 37°C incubator with atmospheric air (no CO2).

Passage the cells every 2-3 days or when they reach 80-90% confluency.

Parishin B Preparation:

Prepare a stock solution of Parishin B in DMSO.
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Further dilute the stock solution in the complete culture medium to the desired final

concentration. Note: The effective concentration of Parishin B should be determined by a

dose-response experiment (e.g., CCK-8 assay). A concentration of 40 µM for 24 hours has

been shown to be effective for inducing gene expression changes for RNA-seq analysis.

Treatment:

Seed MDA-MB-231 cells in 6-well plates at a density that will result in 70-80% confluency

at the time of harvest.

Allow the cells to adhere overnight.

The next day, replace the medium with fresh medium containing either Parishin B (e.g.,

40 µM) or an equivalent concentration of DMSO (vehicle control).

Incubate the cells for 24 hours.

RNA Extraction, Library Preparation, and Sequencing
This protocol describes the isolation of total RNA and the preparation of libraries for Illumina

sequencing.

Materials:

TRIzol reagent or a similar RNA extraction kit

Chloroform

Isopropanol

75% Ethanol (in RNase-free water)

RNase-free water

NEBNext® Ultra™ II RNA Library Prep Kit for Illumina® or similar

Agilent 2100 Bioanalyzer or similar for quality control

Procedure:
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RNA Extraction:

After the 24-hour treatment, wash the cells with ice-cold PBS.

Lyse the cells directly in the 6-well plate by adding 1 mL of TRIzol reagent per well.

Follow the manufacturer's protocol for phase separation, RNA precipitation, and washing.

Resuspend the final RNA pellet in RNase-free water.

Assess RNA quantity and quality using a NanoDrop spectrophotometer and an Agilent

Bioanalyzer. An RNA Integrity Number (RIN) > 7.0 is recommended.

Library Preparation and Sequencing:

Starting with 1 µg of total RNA, prepare sequencing libraries using the NEBNext® Ultra™

II RNA Library Prep Kit for Illumina® following the manufacturer's instructions. This

includes mRNA purification, fragmentation, cDNA synthesis, end repair, adapter ligation,

and PCR amplification.

Assess the quality of the prepared libraries using an Agilent Bioanalyzer.

Perform sequencing on an Illumina sequencing platform (e.g., NovaSeq) to generate

paired-end reads.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Parishin B Action

PI3K/Akt Pathway

Downstream Effects
Parishin B

TRIB3

Binds to and inhibits

AKT1

Blocks interaction with

PI3K
Activates

Cell Cycle Progression
(G2/M Arrest)Promotes

Cell ProliferationPromotes

Metastasis

Promotes
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MDA-MB-231 Cells

Parishin B (40 µM, 24h) vs. DMSO Control

Total RNA Extraction

RNA Quality Control (RIN > 7)

mRNA Purification & Library Preparation

Library Quality Control

Illumina Sequencing (Paired-end)

Bioinformatics Analysis
(DEG, Pathway Enrichment)

Results
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Apoptosis Autophagy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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